Cas no 211809-84-6 (1 4-BIS-(3 7-DIMETHYLOCTYL)-2 5-DIIODOB&)

• Product Name: 1 4-BIS-(3 7-DIMETHYLOCTYL)-2 5-DIIODOB&
• CAS No: 211809-84-6
• MF: C₂₆H₄₄I₂
• MW: 610.436512947083
• CID: 911271
• PubChem ID: 24882803
• Update Time: 2025-07-17

1 4-BIS-(3 7-DIMETHYLOCTYL)-2 5-DIIODOB& Chemical and Physical Properties

Names and Identifiers

• 1 4-BIS-(3 7-DIMETHYLOCTYL)-2 5-DIIODOB&
• 1,4-Bis(3,7-dimethyloctyl)-2,5-diiodobenzene
• AKOS015889129
• DTXSID60584518
• 211809-84-6
• 1,4-Bis(3,7-dimethyloctyl)-2,5-diiodobenzene, 95%

• MDL： MFCD05865202
• Inchi： 1S/C26H44I2/c1-19(2)9-7-11-21(5)13-15-23-17-26(28)24(18-25(23)27)16-14-22(6)12-8-10-20(3)4/h17-22H,7-16H2,1-6H3
• InChI Key： LJNUMLPEKWLXIO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1CCC(C)CCCC(C)C)I)CCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 610.15252
• Monoisotopic Mass: 610.15325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 12.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Liquid
• Melting Point: 54-55 °C (lit.)
• PSA: 0
• Solubility: Not determined

1 4-BIS-(3 7-DIMETHYLOCTYL)-2 5-DIIODOB& Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41-43
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1 4-BIS-(3 7-DIMETHYLOCTYL)-2 5-DIIODOB&

1,4-Bis-(3,7-dimethyloctyl)-2,5-diiodobenzene (CAS No. 211809-84-6): A Comprehensive Technical Overview

In the realm of specialty chemicals, 1,4-Bis-(3,7-dimethyloctyl)-2,5-diiodobenzene (CAS No. 211809-84-6) stands out as a compound of significant interest due to its unique molecular structure and versatile applications. This aromatic derivative, often abbreviated as Bis-DMOD-Iodobenzene, combines the properties of alkyl-substituted benzene rings with iodine atoms, making it a valuable intermediate in advanced material synthesis and organic electronics.

The compound's systematic name, 1,4-Bis-(3,7-dimethyloctyl)-2,5-diiodobenzene, highlights its symmetrical structure featuring two 3,7-dimethyloctyl chains and two iodine atoms positioned at the 2,5-positions of the benzene ring. This configuration contributes to its thermal stability and solubility in non-polar solvents, properties highly sought after in industries such as liquid crystal displays (LCDs), organic light-emitting diodes (OLEDs), and photovoltaic materials.

Recent trends in green chemistry and sustainable materials have spurred interest in halogenated aromatic compounds like 211809-84-6. Researchers are exploring its potential as a building block for low-energy-consumption electronic devices, aligning with global initiatives to reduce carbon footprints. The compound's ability to facilitate charge transport in organic semiconductors has made it a candidate for next-generation flexible electronics and wearable technologies – topics dominating scientific forums and patent filings in 2023-2024.

From a synthetic perspective, 1,4-Bis-(3,7-dimethyloctyl)-2,5-diiodobenzene is typically prepared through controlled iodination of pre-functionalized benzene derivatives. The 3,7-dimethyloctyl side chains enhance solubility while maintaining rigidity, a balance crucial for solution-processable electronic materials. This characteristic addresses a common challenge in organic electronics: achieving both processability and performance.

Analytical techniques such as HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%), a critical parameter for electronic applications where impurities can drastically affect device performance. The iodine atoms serve not only as structural elements but also as potential sites for further functionalization through cross-coupling reactions, expanding its utility in materials science.

In the context of circular economy principles, studies are investigating the recyclability of materials derived from CAS 211809-84-6, particularly in organic photovoltaic applications. Its thermal stability (decomposition temperature >250°C) makes it suitable for high-temperature processing methods, a requirement for industrial-scale production of printed electronics.

The compound's structure-property relationships continue to be a focus of computational chemistry studies. Molecular modeling predicts excellent charge carrier mobility when incorporated into conjugated polymer systems, explaining its growing presence in patent literature for energy storage and conversion devices. These computational insights guide experimental efforts to optimize its performance in real-world applications.

From a commercial standpoint, 1,4-Bis-(3,7-dimethyloctyl)-2,5-diiodobenzene occupies a niche but growing market segment. Suppliers typically offer it in research quantities (1g-100g) with custom synthesis options for industrial partners. The compound's handling and storage require standard organic chemical precautions, with stability data indicating excellent shelf life when protected from light and moisture.

Looking ahead, the convergence of Internet of Things (IoT) technologies and printed electronics creates new opportunities for compounds like 211809-84-6. Its potential role in low-cost sensors and disposable electronics aligns with market demands for scalable, environmentally conscious technologies. Ongoing research continues to uncover novel applications that leverage its unique combination of electronic and processing properties.

For researchers and material scientists, 1,4-Bis-(3,7-dimethyloctyl)-2,5-diiodobenzene represents more than just a chemical compound – it's a versatile platform for innovation in advanced materials. As the boundaries between chemistry, physics, and engineering blur in the development of next-generation technologies, compounds with such tailored properties will undoubtedly play increasingly important roles across multiple high-tech industries.